Cas no 2680877-89-6 (2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680877-89-6
• MF: C₉H₃Cl₃F₃NO₃
• MW: 336.479230165482
• CID: 5626437
• PubChem ID: 165934111
• Update Time: 2025-06-26

2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28296497
• 2680877-89-6
• 2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H3Cl3F3NO3/c10-2-1-3(11)6(4(5(2)12)7(17)18)16-8(19)9(13,14)15/h1H,(H,16,19)(H,17,18)
• InChI Key： LHXZZDCMBLPJED-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(=O)O)=C1NC(C(F)(F)F)=O)Cl)Cl

Computed Properties

• Exact Mass: 334.913061g/mol
• Monoisotopic Mass: 334.913061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid

2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic Acid

2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid is a highly specialized organic compound with the CAS number No. 1189677-89-6. This compound belongs to the class of benzoic acids and is characterized by its unique substitution pattern on the benzene ring. The molecule features three chlorine atoms at positions 2, 3, and 5 of the benzene ring, along with a 2,2,2-trifluoroacetamido group at position 6. The presence of these substituents imparts distinctive chemical and physical properties to the compound.

The synthesis of 1189677-89-6 involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired substitution pattern. The starting material is typically a chlorobenzoic acid derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the trifluoroacetamido group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels for this compound.

One of the most notable applications of 1189677-89-6 is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential antitumor agents and antibiotics. Its trichlorinated structure contributes to its stability and bioavailability when incorporated into drug candidates.

Recent studies have highlighted the role of 1189677-89-6 in medicinal chemistry research. For instance, researchers have explored its use as a building block for developing novel inhibitors targeting specific enzymes involved in cancer progression. The trifluoroacetamido group has been shown to enhance the binding affinity of these inhibitors to their target proteins.

In addition to its pharmaceutical applications, 1189677-89-6 has found utility in agrochemicals and materials science. Its ability to act as a versatile intermediate makes it valuable for synthesizing herbicides and fungicides with improved efficacy and reduced environmental impact.

From a structural standpoint, 1189677-89-6 exhibits interesting electronic properties due to the electron-withdrawing effects of both chlorine and trifluoroacetamido groups on the benzene ring. These properties make it an attractive candidate for exploring new chemical reactions and catalytic processes.

Recent advances in computational chemistry have allowed researchers to model the electronic structure of 1189677-89-6 with unprecedented accuracy. These models provide insights into its reactivity under different conditions and guide the design of more efficient synthetic pathways.

The compound's stability under various storage conditions has also been a subject of recent investigations. Studies indicate that 1189677-89-6 remains stable under normal laboratory conditions but requires specific precautions during large-scale production to prevent decomposition.

In summary, 1189677-89-6, or 2,3,5-Trichloro-6-(2,2,2-trifluoroacetamido)benzoic acid, is a versatile compound with significant potential in multiple fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative chemical products with enhanced performance characteristics.